4-acetyl-3,4-dihydro-2H-1,4-benzothiazin-6-amine 1,1-dioxide

• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 1-(6-amino-1,1-dioxo-2,3-dihydro-1λ6,4-benzothiazin-4-yl)ethanone
• InChI: InChI=1S/C10H12N2O3S/c1-7(13)12-4-5-16(14,15)10-3-2-8(11)6-9(10)12/h2-3,6H,4-5,11H2,1H3
• InChI Key: HYWYVJUDGHYKMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCS(=O)(=O)C2=C1C=C(C=C2)N

Description

4-acetyl-3,4-dihydro-2H-1,4-benzothiazin-6-amine 1,1-dioxide is a useful research compound. Its molecular formula is C10H12N2O3S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-acetyl-6-nitro-3,4-dihydro-2H-1,4-benzothiazine 1,1-dioxide (1.6 g, 5.92 mmol) in EtOAc (21 mL) was added SnCl2-2H2O (6.68 g, 29.6 mmol) and the mixture was heated at reflux for 1.5 h. After this time the reaction mixture was cooled to rt and treated with 2N sodium bicarbonate (30 mL). The resulting solid was filtered and the aqueous layer was extracted with EtOAc. The combined organic layers were washed with brine, dried over Mg2SO4, filtered and evaporated in vacuo to give 4-acetyl-3,4-dihydro-2H-1,4-benzothiazin-6-amine 1,1-dioxide. Mass Spectrum (ESI) m/e=241 (M+1).